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Compound Name:

4-

(Trifluoromethoxy)phenylhydrazine

hydrochloride

Cat. No.: B162796 Get Quote

An In-depth Technical Guide to 4-(Trifluoromethoxy)phenylhydrazine HCl

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(Trifluoromethoxy)phenylhydrazine hydrochloride (CAS No. 133115-72-7) is a

specialized organic building block of significant interest in pharmaceutical and materials

science research.[1] Its unique trifluoromethoxy group imparts enhanced reactivity, stability,

and biological activity, making it a valuable intermediate in the synthesis of novel compounds.

[1][2] This document provides a comprehensive overview of its physical and chemical

properties, experimental protocols for its synthesis and analysis, and its key applications,

particularly in drug discovery and advanced materials.

Chemical Identity and Structure
4-(Trifluoromethoxy)phenylhydrazine HCl is the hydrochloride salt of 4-

(trifluoromethoxy)phenylhydrazine. The trifluoromethoxy (-OCF₃) group is a key feature, often

used as a bioisostere for other functional groups to modulate physicochemical and

pharmacological properties.
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Identifier Value

IUPAC Name

[4-

(trifluoromethoxy)phenyl]hydrazine;hydrochlorid

e[3][4]

CAS Number 133115-72-7[1][5]

Molecular Formula C₇H₇F₃N₂O·HCl or C₇H₈ClF₃N₂O[1][3][5][6]

Molecular Weight 228.60 g/mol [5][7][8][9][10]

InChI
1S/C7H7F3N2O.ClH/c8-7(9,10)13-6-3-1-5(12-

11)2-4-6;/h1-4,12H,11H2;1H[5][6]

InChIKey KQXZVSQCMVKMBK-UHFFFAOYSA-N[3][5]

SMILES Cl.NNc1ccc(OC(F)(F)F)cc1[3][5]

MDL Number MFCD00053033[1][5]

PubChem CID 2777328[1][11]

Physical and Chemical Properties
The compound is typically a solid at room temperature and exhibits solubility in water.[6] The

trifluoromethoxy group enhances its overall stability.[1]

Physical Properties
Property Value Source(s)

Appearance
White to pale brown powder or

crystals.[1][3][6][12]
[1][3][6][12]

Melting Point 230 °C (lit.)[1][5][6][12] [1][5][6][12]

Solubility Soluble in water.[6] [6]

Storage
Room temperature, under inert

gas.[1][6]
[1][6]

Conditions to Avoid Air sensitive, hygroscopic.
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Computational Data
Property Value Source(s)

Topological Polar Surface Area

(TPSA)
47.28 Å² [9]

logP 2.2926 [9]

Hydrogen Bond Donors 2 [9]

Hydrogen Bond Acceptors 3 [9]

Rotatable Bonds 2 [9]

Chemical Reactivity and Applications
4-(Trifluoromethoxy)phenylhydrazine HCl is a versatile intermediate primarily utilized in organic

synthesis.[1] Its hydrazine functional group is reactive and participates in various chemical

transformations, most notably the formation of hydrazones and the Fischer indole synthesis.[1]

[13]

Key Applications:

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

pharmaceuticals, particularly in the development of anti-cancer agents.[1][2] The -OCF₃

group can enhance a molecule's metabolic stability and cell membrane permeability.

Agrochemicals: The compound is used in the formulation of herbicides and fungicides.[1][2]

Materials Science: It finds applications in creating advanced materials, including specialized

polymers and coatings, where its properties contribute to improved durability.[1][2]

Organic Synthesis: It is widely used as an organic building block.[5][6] A notable application

is in the one-pot synthesis of pyrazole-containing bisphosphonate (N-BPs) esters from

chromenone derivatives.[7]

Analytical Chemistry: It can be employed as a reagent in various analytical techniques for

the detection and quantification of specific compounds.[1][2]
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Caption: Reactivity and application pathways of the title compound.

Experimental Protocols
General Synthesis Protocol
The synthesis of phenylhydrazine hydrochlorides typically involves a two-step process:

diazotization of the corresponding aniline followed by reduction.[13][14][15]

Materials:

4-(Trifluoromethoxy)aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Reducing agent (e.g., Stannous chloride (SnCl₂), Sodium sulfite (Na₂SO₃), or Zinc dust)[14]

[16][17]
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Water

Ice

Methodology:

Diazotization:

Dissolve 4-(trifluoromethoxy)aniline in concentrated hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the

temperature below 5 °C.[16][17]

Stir the reaction mixture for a specified time (e.g., 30-90 minutes) at this temperature to

ensure complete formation of the diazonium salt.[16]

Reduction:

In a separate flask, prepare a solution or slurry of the chosen reducing agent (e.g., SnCl₂

in concentrated HCl).[16]

Cool the reducing agent mixture in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the reducing agent

mixture, keeping the temperature controlled.

After the addition is complete, continue stirring at a low temperature (e.g., 0 °C) for a

period (e.g., 30 minutes) to complete the reduction.[16]

Isolation and Purification:

The resulting precipitate, 4-(trifluoromethoxy)phenylhydrazine hydrochloride, is

collected by vacuum filtration.

Wash the collected solid with cold water, followed by a suitable organic solvent (e.g.,

ethanol, diethyl ether) to remove impurities.[16]
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Dry the product in vacuo to obtain the final compound.[16] For higher purity,

recrystallization from water/HCl can be performed.[15]

4-(Trifluoromethoxy)aniline

Diazotization
(HCl, NaNO₂, 0-5 °C)

Diazonium Salt Intermediate

Reduction
(e.g., SnCl₂, 0 °C)

Precipitation & Filtration

Wash
(Water, Ethanol, Ether)

4-(Trifluoromethoxy)phenylhydrazine HCl

Click to download full resolution via product page

Caption: General workflow for the synthesis of the title compound.

Quality Control and Analysis
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Purity and identity are typically assessed using a combination of chromatographic and

titrimetric methods.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,

C18).

Gas Chromatography (GC) system.

LC-Mass Spectrometry (LC-MS) for impurity profiling.[18]

Titration apparatus.

General HPLC Method:

Column: Phenyl-terminated column (e.g., Inertsil Ph-3).[18]

Mobile Phase: Gradient elution using a buffered aqueous solution (e.g., 0.01 M ammonium

acetate) and an organic solvent (e.g., methanol or acetonitrile).[18]

Flow Rate: 0.5 - 1.0 mL/min.[18]

Detection: UV detector at a suitable wavelength.

Purity Specification: ≥97.5%.[3]

General GC Method:

Column: Standard non-polar or medium-polarity capillary column.

Carrier Gas: Helium or Nitrogen.

Temperature Program: An appropriate temperature gradient to ensure separation from

starting materials and by-products.

Detection: Flame Ionization Detector (FID).

Purity Specification: ≥98.0%.[1]
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Titrimetric Method:

Method: Titration based on chloride content or redox titration of the hydrazine group (e.g.,

with potassium iodate).

Purity Specification: ≥97.5% to ≤102.5% (ex Chloride).[3]

Analytical Techniques

Data Output

Sample of
4-(CF₃O)PhNHNH₂·HCl

HPLC
(Purity Assay)

GC
(Purity Assay)

Titration
(Chloride Content)

LC-MS
(Impurity Profile)

Purity (%) Identity Confirmation Impurity Identification

Click to download full resolution via product page

Caption: Workflow for analytical quality control.

Safety Information
4-(Trifluoromethoxy)phenylhydrazine HCl is classified as hazardous. Appropriate personal

protective equipment (PPE), such as gloves, eye protection, and a dust mask, should be used

when handling this compound.[5][7]
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Hazard Information GHS Codes and Statements

Pictogram GHS07 (Exclamation mark)[5][6][7]

Signal Word Warning[5][6][7]

Hazard Statements

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled.[5][6][7]H315:

Causes skin irritation.[5][6][7]H319: Causes

serious eye irritation.[5][6][7]H335: May cause

respiratory irritation.[5][6][7]

Precautionary Statements
P261, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338[5][6][7]

Hazard Classifications
Acute Toxicity 4 (Oral, Dermal, Inhalation); Skin

Irritant 2; Eye Irritant 2; STOT SE 3.[5][7]

Target Organs Respiratory system.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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